Cas no 756751-92-5 (Benzenamine,N-methyl-3-(1-piperazinyl)-)

• Product Name: Benzenamine,N-methyl-3-(1-piperazinyl)-
• CAS No: 756751-92-5
• MF: C₁₁H₁₇N₃
• MW: 191.272782087326
• CID: 549123
• PubChem ID: 45115813
• Update Time: 2025-04-19

Benzenamine,N-methyl-3-(1-piperazinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,N-methyl-3-(1-piperazinyl)-
• Benzenamine, N-methyl-3-(1-piperazinyl)- (9CI)
• N-methyl-3-piperazin-1-ylaniline
• methyl-[3-(piperazin-1-yl)phenyl]amine
• SCHEMBL6264215
• XYQCDEDDTAPKCK-UHFFFAOYSA-N
• 756751-92-5
• Benzenamine,N-methyl-3-(1-piperazinyl)-(9ci)
• DTXSID80668369
• N-Methyl-3-(piperazin-1-yl)aniline

• Inchi： 1S/C11H17N3/c1-12-10-3-2-4-11(9-10)14-7-5-13-6-8-14/h2-4,9,12-13H,5-8H2,1H3
• InChI Key： XYQCDEDDTAPKCK-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=C(C=2)NC)CCNCC1

Computed Properties

• Exact Mass: 191.142
• Monoisotopic Mass: 191.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 27.3A^2